Cas no 66639-75-6 (1-ethyltetrahydro-2(1H)-pyrimidinone)

• Product Name: 1-ethyltetrahydro-2(1H)-pyrimidinone
• CAS No: 66639-75-6
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 1088228
• Update Time: 2025-05-23

1-ethyltetrahydro-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 1-Ethyltetrahydropyrimidin-2(1H)-one
• 1-ethyltetrahydro-2(1H)-pyrimidinone(SALTDATA: FREE)
• 1-ethyltetrahydro-2(1H)-pyrimidinone

• Inchi： 1S/C6H12N2O/c1-2-8-5-3-4-7-6(8)9/h2-5H2,1H3,(H,7,9)
• InChI Key： DBSPZYVXETVRMN-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-ethyltetrahydro-2(1H)-pyrimidinone

1-Ethyltetrahydro-2(1H)-pyrimidinone (CAS No: 66639-75-6) - A Comprehensive Overview

The compound 1-Ethyltetrahydro-2(1H)-pyrimidinone (CAS No: 66639-75-6) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of tetrahydropyrimidinones, which are known for their versatile applications in drug discovery and advanced materials. The long-chain pyrimidinone derivatives have been extensively studied due to their unique chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Ethyltetrahydro-2(1H)-pyrimidinone through various methodologies, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for high-throughput screening in pharmaceutical research. The heterocyclic core of this compound plays a pivotal role in its interaction with biological targets, such as enzymes and receptors, which is a critical factor in drug design.

In the realm of pharmacology, 1-Ethyltetrahydro-2(1H)-pyrimidinone has demonstrated promising bioactivity in preclinical studies. Researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The pyrimidinone scaffold has shown remarkable selectivity towards these targets, suggesting its potential as a lead compound for developing novel therapeutic agents.

Beyond pharmacology, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. The tetrahydropyrimidinone structure contributes to the formation of robust cross-linked networks, which exhibit excellent mechanical properties and thermal stability. These materials are being investigated for use in high-performance adhesives and composite materials.

The synthesis of 1-Ethyltetrahydro-2(1H)-pyrimidinone involves a series of well-defined steps that highlight its structural versatility. Starting from simple precursors like ethylamine and carbonyl compounds, the synthesis pathway employs catalytic amination and cyclization reactions to construct the heterocyclic framework. The use of green chemistry principles in these processes has significantly reduced the environmental footprint associated with its production.

Recent studies have also focused on the stereochemical properties of 1-Ethyltetrahydro-2(1H)-pyrimidinone, particularly its enantiomeric forms. The compound's chiral centers have been shown to influence its pharmacokinetic profiles, making it a valuable tool for exploring enantioselective drug delivery systems. This aspect is particularly relevant in the context of personalized medicine, where stereochemistry plays a crucial role in therapeutic outcomes.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 1-Ethyltetrahydro-2(1H)-pyrimidinone. These methods provide high-resolution data that aids in understanding the compound's molecular interactions and stability under various conditions.

The commercial availability of 1-Ethyltetrahydro-2(1H)-pyrimidinone has facilitated its widespread use in academic research and industrial applications. Its inclusion in chemical libraries has accelerated drug discovery efforts, particularly in areas such as oncology and central nervous system disorders. The compound's ability to modulate cellular signaling pathways makes it a valuable asset for researchers exploring novel therapeutic strategies.

Looking ahead, the continued exploration of 1-Ethyltetrahydro-2(1H)-pyrimidinone is expected to yield further insights into its potential applications across diverse fields. Its structural flexibility and functional group diversity make it an ideal candidate for further chemical modifications and functionalization studies.

In conclusion, 1-Ethyltetrahydro-2(1H)-pyrimidinone (CAS No: 66639-75-6) stands out as a multifaceted compound with significant implications for modern science and technology. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in future innovations across multiple disciplines.